Cas no 51811-42-8 (Disperse Orange 76)

• Product Name: Disperse Orange 76
• CAS No: 51811-42-8
• MF: C₁₇H₁₅Cl₂N₅O₂
• MW: 392.239300966263
• CID: 89677
• Update Time: 2024-01-24

Disperse Orange 76 Chemical and Physical Properties

Names and Identifiers

• Disperse Orange 76
• Disperse Yellow brown Se-4br Wet Cake
• Disperse Orange 3RL
• 3-[{4-[(E)-(2,6-Dichloro-4-nitrophenyl)diazenyl]phenyl}(ethyl)ami no]propanenitrile
• Disperse Yellow brown Se-4br Wet Cake ISO 9001：2015 REACH

• Inchi： 1S/C17H15Cl2N5O2/c1-2-23(9-3-8-20)13-6-4-12(5-7-13)21-22-17-15(18)10-14(24(25)26)11-16(17)19/h4-7,10-11H,2-3,9H2,1H3/b22-21+
• InChI Key： KHZRTXVUEZJYNE-QURGRASLSA-N
• SMILES： C(#N)CCN(CC)C1=CC=C(/N=N/C2=C(Cl)C=C([N+]([O-])=O)C=C2Cl)C=C1

Computed Properties

• Exact Mass: 391.06000
• Monoisotopic Mass: 391.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2

Experimental Properties

• Density: 1.35g/cm3
• Boiling Point: 603.1ºC at 760mmHg
• Flash Point: 318.6ºC
• PSA: 97.57000
• LogP: 6.58018